Cas no 81305-58-0 (Pentanoic acid, 5-amino-2-propyl-)

Pentanoic acid, 5-amino-2-propyl- structure
81305-58-0 structure
Product Name:Pentanoic acid, 5-amino-2-propyl-
CAS No:81305-58-0
MF:C8H17NO2
MW:159.2260825634
CID:704177
PubChem ID:19609079
Update Time:2025-04-19

Pentanoic acid, 5-amino-2-propyl- Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid, 5-amino-2-propyl-
    • 5-amino-2-propylpentanoic acid
    • SCHEMBL9747951
    • 81305-58-0
    • DTXSID60599046
    • Inchi: 1S/C8H17NO2/c1-2-4-7(8(10)11)5-3-6-9/h7H,2-6,9H2,1H3,(H,10,11)
    • InChI Key: RNQFIALWYREPBF-UHFFFAOYSA-N
    • SMILES: OC(C(CCC)CCCN)=O

Computed Properties

  • Exact Mass: 159.125928785g/mol
  • Monoisotopic Mass: 159.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 115
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 63.3Ų
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd